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Compound of Interest

Compound Name: Fenchyl acetate

CAS No.: 13851-11-1

Cat. No.: B1672493

Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate fragrance fixative is a critical step in product formulation. An effective fixative must

not only prolong the scent's longevity but also harmonize with the overall fragrance profile

without introducing undesirable characteristics. This guide provides an objective comparison of

the performance of fenchyl acetate as a fragrance fixative against other commonly used

alternatives, supported by experimental data.

Fenchyl acetate, a bicyclic monoterpenoid, is recognized for its fresh, pine-like, and slightly

camphoraceous aroma.[1][2] Beyond its own scent contribution, it is utilized as a fixative in

perfumery to enhance the persistence of more volatile fragrance components.[3] This guide will

delve into the quantitative performance of fenchyl acetate and compare it with other prevalent

fixatives such as the synthetic macrocyclic musk Galaxolide, the ambergris-like Ambroxan, the

widely used solvent and fixative Benzyl Benzoate, the natural woody Sandalwood, and the

humectant Glycerin.
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The efficacy of a fragrance fixative is primarily determined by its ability to reduce the

evaporation rate of volatile fragrance molecules, thereby increasing the substantivity or

longevity of the scent. The following table summarizes key physicochemical properties and

available performance data for fenchyl acetate and its comparators. It is important to note that

direct comparative studies under identical experimental conditions are limited, and thus the

data presented is a compilation from various sources.
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Fixative
Chemical
Class

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Vapor
Pressure
(mmHg @
20-25°C)

Odor Life
on
Smelling
Strip
(hours)

Evaporati
on
Rate/Fixat
ion Time

Fenchyl

Acetate

Monoterpe

noid Ester
196.29[4] 220[2]

No data

available
8[5]

No direct

evaporatio

n rate data

found.

Ambroxan Diterpenoid 236.40[6] 318[6]
0.00097 @

20°C[6]

No data

available

0.010

mg/hour

Galaxolide
Polycyclic

Musk
258.41[7] 304[7]

0.000143

@ 23°C[7]

No data

available

No direct

evaporatio

n rate data

found.

Benzyl

Benzoate

Benzoate

Ester
212.24[8] 323-324[9]

No data

available

No data

available

Maximum

fixation

time of 5.9

h/g was

observed

in one

study.

Sandalwoo

d Oil

Sesquiterp

enoid

Alcohols

Variable

(Main

component

: Santalol

~220 g/mol

)

~300 Very low Very long

Maximum

fixation

time of 5.9

h/g was

observed

in one

study.

Glycerin Polyol 92.09 290[10] Very low Odorless Maximum

fixation

time of 6.3

h/g was

observed
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in one

study.

Experimental Methodologies
To ensure a comprehensive understanding of the presented data, the following are detailed

methodologies for key experiments commonly employed in the evaluation of fragrance fixative

performance.

Evaporation Rate Analysis
The rate of evaporation of a fragrance, with and without a fixative, is a primary indicator of the

fixative's efficacy. This is often determined gravimetrically or through headspace analysis.

Gravimetric Method:

Sample Preparation: A standard fragrance accord is prepared. Two sets of samples are

created: a control with the fragrance accord in a suitable solvent (e.g., ethanol), and a test

sample containing the fragrance accord and the fixative at a predetermined concentration.

Application: A precise amount of each sample is applied to a standard substrate, such as a

filter paper or a smelling strip.

Measurement: The initial weight of the applied sample is recorded. The samples are then

placed in a controlled environment (constant temperature and airflow). The weight of each

sample is measured at regular intervals over an extended period.

Data Analysis: The weight loss over time is plotted, and the evaporation rate is calculated. A

lower evaporation rate in the test sample compared to the control indicates the effectiveness

of the fixative.

Headspace Analysis using Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: Samples are prepared as described in the gravimetric method and

applied to a substrate within a sealed vial.
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Headspace Sampling: The volatile molecules that evaporate from the substrate and

accumulate in the space above it (the headspace) are sampled at different time intervals

using techniques like Solid Phase Microextraction (SPME).

GC-MS Analysis: The collected volatile compounds are then analyzed by GC-MS to identify

and quantify the concentration of each fragrance component in the headspace over time.

Data Analysis: A slower decrease in the concentration of volatile fragrance compounds in the

headspace of the sample containing the fixative indicates its efficacy.

Sensory Evaluation of Fragrance Longevity
Sensory panels provide invaluable data on the perceived longevity and character of a

fragrance over time.

Panelist Selection: A panel of trained sensory assessors is selected. Panelists are trained to

evaluate odor intensity and character consistently.

Sample Application: A controlled amount of the fragrance with and without the fixative is

applied to the panelists' forearms or to smelling strips.

Evaluation over Time: Panelists evaluate the intensity of the fragrance at specified time

points (e.g., immediately after application, 1 hour, 2 hours, 4 hours, 6 hours, 8 hours). They

may also be asked to provide descriptive analysis of the fragrance character at each time

point.

Data Analysis: The perceived intensity ratings are averaged and plotted against time. A

fragrance containing an effective fixative will show a slower decline in perceived intensity

over time.

Experimental and Logical Workflows
The following diagrams illustrate the typical workflows for evaluating fragrance fixative

performance.
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Fig. 1: Experimental workflow for fixative evaluation.
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Fig. 2: Physicochemical basis of fixative performance.

Discussion
The selection of a fragrance fixative is a multifaceted decision that extends beyond simply

prolonging the scent. While fenchyl acetate demonstrates a respectable odor life on a

smelling strip, the lack of direct comparative evaporation rate data makes a definitive

performance ranking challenging.

Fenchyl Acetate: With its moderate molecular weight and boiling point, fenchyl acetate likely

acts as a mid-range fixative, particularly effective for extending the presence of top and middle

fragrance notes. Its own distinct aroma can be a desirable attribute, contributing to the overall

scent profile of herbal and pine-type fragrances.[5]

Ambroxan and Galaxolide: These synthetic fixatives, with their high molecular weights and very

low vapor pressures, are powerful fixatives for the base notes of a fragrance, providing

significant longevity.[6][7] Their own subtle but persistent odors contribute to the overall

character of the perfume.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1672493/docs?utm_src=pdf-body-img#fenchyl-acetate-as-a-fragrance-fixative-a-comparative-performance-analysis
https://www.benchchem.com/product/b1672493/docs?utm_src=pdf-body#fenchyl-acetate-as-a-fragrance-fixative-a-comparative-performance-analysis
https://www.benchchem.com/product/b1672493/docs?utm_src=pdf-body#fenchyl-acetate-as-a-fragrance-fixative-a-comparative-performance-analysis
https://www.benchchem.com/product/b1672493/docs?utm_src=pdf-body#fenchyl-acetate-as-a-fragrance-fixative-a-comparative-performance-analysis
https://www.thegoodscentscompany.com/data/rw1005111.html
https://www.scentree.co/en/Ambroxan%C2%AE.html
https://www.scentree.co/en/Galaxolide%C2%AE.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzyl Benzoate: This is a versatile ingredient, acting as both a solvent and a fixative. Its high

boiling point contributes to its fixative properties.[9]

Sandalwood Oil and Glycerin: These natural or naturally derived ingredients demonstrate good

fixation properties. Sandalwood oil is a classic natural fixative, prized for its warm, woody

aroma that also serves as a base note.[11] Glycerin, while primarily a humectant, can also act

as a fixative by slowing the evaporation of other components, although it is odorless.[12]

Conclusion
Fenchyl acetate is a viable fragrance fixative, particularly for fragrances where its

characteristic fresh and piney notes are complementary. Its performance in extending the

longevity of a fragrance is evident from its reported odor life. However, for applications requiring

maximum longevity, especially of base notes, synthetic fixatives like Ambroxan and Galaxolide,

or natural options like Sandalwood oil, may offer superior performance due to their higher

molecular weights and lower volatility. The optimal choice of a fixative will ultimately depend on

the specific requirements of the fragrance formulation, including the desired scent profile, target

longevity, and the chemical compatibility of the components. Further direct comparative studies

employing standardized methodologies are warranted to provide a more definitive ranking of

the performance of these and other fragrance fixatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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